Cas no 7446-81-3 (Sodium acrylate)

• Product Name: Sodium acrylate
• CAS No: 7446-81-3
• MF: C₃H₃NaO₂
• MW: 94.0444920063019
• MDL: MFCD00067207
• CID: 47474
• PubChem ID: 24865514
• Update Time: 2026-05-14

Sodium acrylate Chemical and Physical Properties

Names and Identifiers

• Sodium acrylate
• ACRYLIC ACID, SODIUM SALT
• 2-propenoic acid sodium salt
• Sodium 2-propenoate
• SODIUM ACRYLATE ANHYDROUS
• Propenoic acid sodium salt
• Sodium propenoate
• acrylic acid,sodium acrylate
• Acrylic acid sodium salt
• SODIUM ACRYLATE, hemihydrate

• MDL： MFCD00067207
• Inchi： 1S/C3H4O2.Na/c1-2-3(4)5;/h2H,1H2,(H,4,5);/q;+1/p-1
• InChI Key： NNMHYFLPFNGQFZ-UHFFFAOYSA-M
• SMILES： C=CC([O-])=O.[Na+]

Computed Properties

• Exact Mass: 94.00310
• Monoisotopic Mass: 72.021129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.1 - 1.4 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 141°C at 760 mmHg
• Flash Point: 61.6°C
• Stability/Shelf Life: Stability May be unstable; may spontaneously polymerize. Incompatible with strong oxidizing agents.
• PSA: 40.13000
• LogP: -1.07770
• Solubility: Not determined

Sodium acrylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acids
• Other Chemical Reagents Organic Metal Reagents

Additional information on Sodium acrylate

Comprehensive Guide to Sodium Acrylate (CAS No. 7446-81-3): Properties, Applications, and Market Trends

Sodium acrylate (CAS No. 7446-81-3) is a versatile water-soluble polymer widely used in industries ranging from personal care to wastewater treatment. As the sodium salt of acrylic acid, this compound has gained significant attention due to its unique superabsorbent properties and ionic characteristics. The global market for sodium acrylate-based products continues to expand, driven by increasing demand in emerging applications such as eco-friendly packaging materials and agricultural water retention products.

The chemical structure of sodium acrylate consists of a vinyl group adjacent to a carboxylate group, which gives it exceptional reactivity and solubility. This white, crystalline powder typically appears as a free-flowing granular material with excellent thermal stability up to 200°C. One of its most remarkable features is its ability to absorb and retain extremely large amounts of aqueous solutions - up to 200-300 times its own weight - making it invaluable for hygiene product manufacturing and medical applications.

In industrial applications, sodium acrylate polymers serve as crucial components in water treatment chemicals, where they function as effective scale inhibitors and dispersants. The construction industry utilizes sodium acrylate copolymers in cement additives to improve workability and reduce water content in concrete mixtures. Recent innovations have explored its use in smart hydrogel development for controlled drug delivery systems, responding to the growing interest in biocompatible materials for medical technology.

The production process for high-purity sodium acrylate involves the neutralization of acrylic acid with sodium hydroxide under controlled conditions. Manufacturers are increasingly focusing on green chemistry approaches to reduce energy consumption and minimize byproducts. Quality control parameters for commercial sodium acrylate powder typically include assay (≥99%), residual moisture content, and particle size distribution, with specialized grades available for pharmaceutical applications and food contact materials.

Environmental considerations have become paramount in sodium acrylate applications, particularly regarding biodegradability. Recent research has developed modified sodium acrylate polymers with enhanced environmental compatibility, addressing concerns about microplastic pollution. These advancements align with the circular economy principles that dominate current material science discussions, making sodium acrylate derivatives attractive for sustainable product development.

From a market perspective, the Asia-Pacific region shows the highest growth potential for sodium acrylate consumption, driven by expanding personal care industries and infrastructure development. Price fluctuations in raw materials like propylene (used to produce acrylic acid) significantly impact the sodium acrylate market price. Industry analysts predict steady growth at a CAGR of 4-6% through 2030, with particular expansion in bio-based sodium acrylate alternatives.

Safety considerations for handling sodium acrylate powder include standard precautions for fine particulate materials - proper ventilation, dust masks, and eye protection. While not classified as hazardous under normal conditions, its hygroscopic nature requires dry storage conditions to maintain product quality. Regulatory compliance varies by application, with food-grade sodium acrylate requiring additional certifications like FDA approval for specific uses.

Emerging research directions for sodium acrylate technology include nanotechnology applications where sodium acrylate nanoparticles show promise in advanced filtration systems. Another innovative area explores its use in temperature-responsive polymers for smart textiles. These developments respond to frequent search queries about innovative polymer applications and future materials technology, positioning sodium acrylate chemistry at the forefront of advanced material science.

For researchers and industry professionals seeking technical data on sodium acrylate, key parameters of interest include its molecular weight (typically 94.04 g/mol for the monomer), pH in solution (approximately 6-8 for 1% aqueous solution), and viscosity characteristics when polymerized. The compound's chelating properties make it particularly valuable in formulations where metal ion control is required, such as in industrial cleaning products and cosmetic preservatives.

As sustainability becomes a primary concern across industries, sodium acrylate manufacturers are investing in life cycle assessment studies to quantify environmental impacts. This responds to growing market demand for transparent sustainability data and aligns with global initiatives for responsible chemical production. The versatility of sodium acrylate chemistry ensures its continued relevance in solving modern material challenges while meeting evolving environmental standards.